- A modified synthesis of tiazofurin, Nucleosides & Nucleotides, 1999, 18, 2425-2431
Cas no 95936-53-1 (2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester)
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
- (-)-ethyl 2-(β-D-ribofuranosyl)thiazole-4-carboxylate
- 2-β-D-Ribofuranosyl-
- D
- Ethyl 2-β-D-ribofuranosylthiazole-4-carboxylate
- 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
-
- Inchi: 1S/C11H15NO6S/c1-2-17-11(16)5-4-19-10(12-5)9-8(15)7(14)6(3-13)18-9/h4,6-9,13-15H,2-3H2,1H3/t6-,7-,8-,9-/m1/s1
- InChI Key: KQTOKYAUJBRPST-FNCVBFRFSA-N
- SMILES: O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1C1SC=C(C(=O)OCC)N=1
Computed Properties
- Exact Mass: 289.06200837g/mol
- Monoisotopic Mass: 289.06200837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 137Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 520.2±50.0 °C at 760 mmHg
- Flash Point: 268.4±30.1 °C
- Solubility: Acetone, Methanol
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R415730-10mg |
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester |
95936-53-1 | 10mg |
$ 201.00 | 2023-09-06 | ||
| TRC | R415730-50mg |
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester |
95936-53-1 | 50mg |
$ 845.00 | 2023-09-06 | ||
| TRC | R415730-100mg |
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester |
95936-53-1 | 100mg |
$ 1346.00 | 2023-09-06 |
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Production Method
Production Method 1
Production Method 2
- Product class 17: thiazoles, Science of Synthesis, 2002, 11, 627-833
Production Method 3
1.2 neutralized
- Method of producing tiazofurin and other C-nucleosides, World Intellectual Property Organization, , ,
Production Method 4
- Procedures for obtaining ribo-C-nucleosides tiazofurin and selenazofurin, World Intellectual Property Organization, , ,
Production Method 5
1.2 Solvents: Acetonitrile
- Part VIII. Total synthesis of 2-(β-D-ribofuranosyl)thiazole-4-carboxamide (tiazofurin) and of precursors of ribo-C-nucleosides, Helvetica Chimica Acta, 1989, 72(8), 1825-32
Production Method 6
- Product class 7: oligo- and monosaccharide ethers, Science of Synthesis, 2008, 37, 645-845
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Raw materials
- ethyl 3-bromo-2-oxopropanoate
- 2-(2,3,5-Tri-O-benzoyl-b-D-ribofuranosyl)-4-thiazolecarboxylic Acid Ethyl Ester
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Preparation Products
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
Recent Advances in the Study of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1)
The compound 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester as a key intermediate in the synthesis of nucleoside analogs. These analogs are of particular interest due to their antiviral and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA-dependent RNA polymerase, a critical enzyme in the replication of several RNA viruses, including SARS-CoV-2.
In addition to its antiviral potential, research has also explored the compound's role in cancer therapy. A study conducted by researchers at the National Cancer Institute (NCI) in 2022 revealed that 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester derivatives can selectively target cancer cells by interfering with DNA synthesis and repair mechanisms. This selectivity is attributed to the compound's ability to mimic natural nucleosides, thereby disrupting the metabolic pathways essential for cancer cell proliferation.
The synthesis of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester has also seen advancements in recent years. A 2023 paper in Organic Letters described a novel, high-yield synthetic route that utilizes green chemistry principles, reducing the environmental impact of the production process. This development is particularly significant for scaling up production for preclinical and clinical studies.
Despite these promising findings, challenges remain in the clinical translation of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its therapeutic potential make it a promising candidate for future drug development efforts.
In conclusion, 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1) represents a valuable scaffold in medicinal chemistry, with applications ranging from antiviral to anticancer therapies. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic options in the coming years.
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